2-[8-(4-methylphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[4-(propan-2-yl)phenyl]acetamide
CAS No.: 1216702-98-5
Cat. No.: VC11980208
Molecular Formula: C23H23N5O3
Molecular Weight: 417.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1216702-98-5 |
|---|---|
| Molecular Formula | C23H23N5O3 |
| Molecular Weight | 417.5 g/mol |
| IUPAC Name | 2-[8-(4-methylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(4-propan-2-ylphenyl)acetamide |
| Standard InChI | InChI=1S/C23H23N5O3/c1-15(2)17-6-8-18(9-7-17)25-20(29)14-28-23(30)27-13-12-24-22(21(27)26-28)31-19-10-4-16(3)5-11-19/h4-13,15H,14H2,1-3H3,(H,25,29) |
| Standard InChI Key | CAVYCUVGUPCITO-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C(C)C |
| Canonical SMILES | CC1=CC=C(C=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C(C)C |
Introduction
Synthesis
The synthesis of compounds like 2-[8-(4-methylphenoxy)-3-oxo-2H,3H-triazolo[4,3-a]pyrazin-2-yl]-N-[4-(propan-2-yl)phenyl]acetamide typically involves multi-step organic reactions. These processes allow for the introduction of various substituents that can modulate biological activity and improve pharmacological profiles. Common methods include condensation reactions and the use of reagents that facilitate the formation of the triazolo-pyrazine core.
Biological Activity
Compounds with a triazolo-pyrazine core have shown significant biological activity, particularly in cancer research. They often exhibit anti-tumor activity against various cancer cell lines by interacting with specific biological targets such as enzymes or receptors involved in disease pathways. While specific data on 2-[8-(4-methylphenoxy)-3-oxo-2H,3H-triazolo[4,3-a]pyrazin-2-yl]-N-[4-(propan-2-yl)phenyl]acetamide is not available, it is plausible that it would exhibit similar properties.
Research Findings and Future Directions
Given the limited specific information on this compound, future research should focus on its synthesis, characterization, and biological evaluation. Techniques such as NMR, IR, and mass spectrometry would be essential for confirming its structure. Additionally, in vitro and in vivo studies would be necessary to assess its therapeutic potential.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume